Cas no 2229714-98-9 (2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl]-
• CAS No: 2229714-98-9
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5306324
• Update Time: 2025-05-20

2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl]-
• 3-(5-(5-hydroxypent-1-yn-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione

• Inchi： 1S/C18H18N2O4/c21-9-3-1-2-4-12-5-6-14-13(10-12)11-20(18(14)24)15-7-8-16(22)19-17(15)23/h5-6,10,15,21H,1,3,7-9,11H2,(H,19,22,23)
• InChI Key： IUMDWMZCGYALOY-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C#CCCCO)C=C2CN1C1CCC(=O)NC1=O

Additional information on 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl]-

Introduction to 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl] (CAS No. 2229714-98-9)

2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl] (CAS No. 2229714-98-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidinedione core and a substituted isoindole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The isoindole scaffold is a well-known motif in medicinal chemistry due to its ability to modulate a wide range of biological targets. Specifically, the 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl] substituent on the piperidinedione core introduces additional complexity and functionality. The 5-hydroxy-1-pentyn group is particularly noteworthy as it can participate in various chemical reactions and interactions, potentially enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl] in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neuronal cell death. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-oxo-2H-isoindol-2-yl] has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Moreover, preliminary data suggest that this compound may have selective cytotoxic effects on cancer cells, making it a promising lead for further development in oncology.

The synthesis of 2,6-Piperidinedione, 3-[1,3-dihydro-5-(5-hydroxy-1-pentyn-1-yl)-1-o xo - 2 H - iso indol - 2 - yl] involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods such as transition-metal catalysis and protecting group strategies are often employed to achieve the desired product. The ability to synthesize this compound efficiently is crucial for its practical application in drug discovery programs.

Pharmacokinetic studies have revealed that 2,6-Piperidinedione, 3-[1,3-dihydro - 5 - ( 5 - hydroxy - 1 - pentyn - 1 - yl ) - 1 - oxo - 2 H - iso indol - 2 - yl ] exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Ongoing research aims to optimize these properties further through structural modifications and formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2 ,6-Piperidinedione , 3-[ 1 ,3-dihydr o -5-( 5-hydr oxy - 1-penty n - 1-y l ) - 1-o xo - 2 H-i so ind ol - 2-y l] in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2 ,6-Piperidinedione , 3-[ 1 ,3-dihydr o -5-( 5-hydr oxy - 1-penty n - 1-y l ) - 1-o xo - 2 H-i so ind ol - 2-y l] (CAS No . 2229714\-98\-9) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases , inflammatory conditions , and cancer . Its unique structural features , combined with favorable pharmacological properties , make it an exciting area of ongoing research and development .